Cas no 82463-74-9 (6-Bromo-1,3-benzodioxole-5-carboxamide)

• Product Name: 6-Bromo-1,3-benzodioxole-5-carboxamide
• CAS No: 82463-74-9
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• MDL: MFCD08753029
• CID: 877824
• PubChem ID: 28065670
• Update Time: 2025-05-24

6-Bromo-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Bromobenzo[d][1,3]dioxole-5-carboxamide
• 6-BROMO-1,3-BENZODIOXOLE-5-CARBOXAMIDE
• 6-bromo-1,3-benzodioxole-5-carboxamide(SALTDATA: FREE)
• CHEMBRDG-BB 9071914
• 1,3-Benzodioxole-5-carboxamide,6-bromo
• 2-bromo-4,5-methylenedioxybenzamide
• 6-Brom-piperonylsaeureamid
• CCG-344704
• 6-Bromo-2H-1,3-benzodioxole-5-carboxamide
• 82463-74-9
• CHEMBL4537773
• BS-36171
• DTXSID80651135
• CS-0367427
• AKOS006221636
• MFCD08753029
• 6-Bromo-1,3-benzodioxole-5-carboxamide

• MDL： MFCD08753029
• Inchi： 1S/C8H6BrNO3/c9-5-2-7-6(12-3-13-7)1-4(5)8(10)11/h1-2H,3H2,(H2,10,11)
• InChI Key： XAJNDBMJYKWZRH-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C(N)=O)OCO2

Computed Properties

• Exact Mass: 242.95300
• Monoisotopic Mass: 242.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55000
• LogP: 1.97700

Additional information on 6-Bromo-1,3-benzodioxole-5-carboxamide

6-Bromo-1,3-benzodioxole-5-carboxamide (CAS No. 82463-74-9): A Comprehensive Overview

6-Bromo-1,3-benzodioxole-5-carboxamide, also known by its CAS registry number CAS No. 82463-74-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodioxoles, which are aromatic heterocycles with two oxygen atoms in the ring structure. The presence of a bromine atom at the 6-position and a carboxamide group at the 5-position makes this molecule unique in terms of its chemical properties and potential applications.

The structural features of 6-Bromo-1,3-benzodioxole-5-carboxamide contribute to its stability and reactivity. The benzodioxole ring system is known for its aromaticity and resistance to oxidation, while the bromine substituent introduces electron-withdrawing effects that can influence the compound's electronic properties. The carboxamide group further enhances the molecule's ability to participate in hydrogen bonding, which is crucial for its potential interactions with biological systems.

Recent studies have highlighted the importance of CAS No. 82463-74-9 in drug discovery efforts. Researchers have explored its role as a potential lead compound for developing new therapeutic agents. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results, suggesting its potential application in treating conditions associated with chronic inflammation and oxidative stress.

In addition to its pharmacological applications, 6-Bromo-1,3-benzodioxole-5-carboxamide has been studied for its ability to modulate enzyme activity. Specifically, it has been found to inhibit certain kinases and proteases, which are key players in various pathological processes. These findings underscore its potential as a scaffold for designing more potent and selective inhibitors.

The synthesis of CAS No. 82463-74-9 involves a multi-step process that typically begins with the preparation of the benzodioxole core. This is followed by bromination at the 6-position and subsequent introduction of the carboxamide group through amide bond formation. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

From an analytical standpoint, 6-Bromo-1,3-benzodioxole-5-carboxamide can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into its molecular structure and functional groups.

In terms of stability, CAS No. 82463-74-9 demonstrates good thermal stability under normal storage conditions. However, it is recommended to store the compound in a cool, dry place away from light to prevent any degradation over time.

The biological evaluation of 6-Bromo-1,3-benzodioxole-5-carboxamide has revealed interesting pharmacokinetic properties. Studies in animal models have shown moderate absorption rates following oral administration, with reasonable bioavailability. Its distribution patterns suggest selective accumulation in certain tissues, which may be advantageous for targeted therapies.

Toxicological studies on CAS No. 82463-74-9 indicate that it has a relatively low toxicity profile at therapeutic doses. However, further long-term studies are required to fully assess its safety profile for human use.

In conclusion, 6-Bromo-1,3-benzodioxole-5-carboxamide (CAS No. 82463-74)